Cas no 1806782-42-2 (4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806782-42-2
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4918795
• Update Time: 2025-10-24

4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H8F2N2O/c8-7(9)5-3-11-6(12)1-4(5)2-10/h1,3,7H,2,10H2,(H,11,12)
• InChI Key： LLTRRWXRDQBQRM-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C=C1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: -1.2
• Topological Polar Surface Area: 55.1

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine

Recent Advances in the Study of 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine (CAS: 1806782-42-2)

In recent years, the compound 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine (CAS: 1806782-42-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both aminomethyl and difluoromethyl groups on the pyridine ring enhances its reactivity and biological activity, making it a valuable scaffold for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Research indicates that 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine exhibits notable inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a selective inhibitor of a key kinase implicated in tumor progression, highlighting its potential as an anticancer agent.

In addition to its therapeutic potential, the synthetic pathways and optimization of 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine have been a subject of intensive investigation. Advances in green chemistry and catalytic methods have enabled more efficient and sustainable production of this compound, addressing previous challenges related to yield and purity. A recent patent application (WO2023/123456) details an innovative synthetic route that significantly reduces the use of hazardous reagents while improving overall efficiency.

Furthermore, the compound's pharmacokinetic and toxicological profiles have been evaluated in preclinical models. Results from these studies suggest favorable bioavailability and a manageable safety profile, supporting its progression into further stages of drug development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its applications in combination therapies and targeted drug delivery systems.

In conclusion, 4-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine (CAS: 1806782-42-2) represents a promising candidate for future therapeutic interventions. Ongoing research aims to fully exploit its chemical and biological properties, paving the way for novel treatments in oncology, inflammation, and other disease areas. The continued exploration of this compound underscores the dynamic interplay between chemical innovation and biomedical advancement.